Cas no 336129-03-4 (N-benzyl-2-bromo-5-methoxybenzamide)
336129-03-4 structure
Product Name:N-benzyl-2-bromo-5-methoxybenzamide
CAS No:336129-03-4
MF:C15H14BrNO2
MW:320.181163311005
CID:2822665
PubChem ID:2598090
Update Time:2025-04-21
N-benzyl-2-bromo-5-methoxybenzamide Chemical and Physical Properties
Names and Identifiers
-
- A1-05011
- Benzamide, 2-bromo-5-methoxy-N-(phenylmethyl)-
- 336129-03-4
- DTXSID20368972
- AKOS008462908
- N-benzyl-2-bromo-5-methoxybenzamide
-
- Inchi: 1S/C15H14BrNO2/c1-19-12-7-8-14(16)13(9-12)15(18)17-10-11-5-3-2-4-6-11/h2-9H,10H2,1H3,(H,17,18)
- InChI Key: ZTQDKVCSMRLZLZ-UHFFFAOYSA-N
- SMILES: BrC1=CC=C(C=C1C(NCC1C=CC=CC=1)=O)OC
Computed Properties
- Exact Mass: 319.02079Da
- Monoisotopic Mass: 319.02079Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 19
- Rotatable Bond Count: 4
- Complexity: 292
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 38.3Ų
N-benzyl-2-bromo-5-methoxybenzamide Related Literature
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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